Cas no 2228139-12-4 (2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol)

• Product Name: 2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol
• CAS No: 2228139-12-4
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 5913779
• PubChem ID: 101643815
• Update Time: 2025-05-24

2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol
• 2228139-12-4
• EN300-1747798

• Inchi： 1S/C11H15NO/c12-7-11(13)10-6-5-8-3-1-2-4-9(8)10/h1-4,10-11,13H,5-7,12H2
• InChI Key： VADSTYNAOHEAGA-UHFFFAOYSA-N
• SMILES： OC(CN)C1C2C=CC=CC=2CC1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol

Compound CAS No. 2228139-12-4: 2-Amino-1-(2,3-Dihydro-1H-Inden-1-Yl)Ethan-1-Ol

The compound with CAS No. 2228139-12-4, commonly referred to as 2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group and a hydroxyl group attached to a dihydroindenyl moiety. The dihydroindenyl group imparts a rigid and planar structure to the molecule, while the amino and hydroxyl functionalities introduce versatility in terms of reactivity and potential applications.

Recent studies have highlighted the potential of 2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of novel pharmaceutical agents, particularly in the context of enzyme inhibition and receptor targeting. The molecule's ability to form hydrogen bonds due to its amino and hydroxyl groups makes it an attractive candidate for drug design, where such interactions are crucial for molecular recognition and binding affinity.

In terms of synthesis, the compound can be prepared via various routes, including nucleophilic substitution and coupling reactions. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for efficient construction of the carbon-carbon bond between the dihydroindenyl group and the amino alcohol moiety. This method not only ensures high yields but also enables fine-tuning of the molecule's structure for specific applications.

The structural features of 2-amino-1-(2,3-dihydro-1H-inden-1-yl)ethan-1-ol make it a valuable tool in medicinal chemistry. Its rigid framework facilitates precise control over steric and electronic properties, which are essential for optimizing biological activity. For instance, modifications to the dihydroindenyl group have been shown to significantly influence the compound's ability to inhibit certain enzymes or modulate receptor activity.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and purity, ensuring that it meets the rigorous standards required for both research and industrial applications.

In conclusion, CAS No. 2228139-12-4, or 2-amino-1-(2,3-dihydro-1H-inden-1-yll)ethan-l-oL, stands out as a versatile and intriguing molecule with promising applications in drug discovery and chemical synthesis. Its unique combination of structural features and functional groups positions it as a valuable asset in advancing our understanding of complex biological systems.